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Abstract

2-Furancarboximidamide, a notable heterocyclic compound, is gaining significant attention
within the scientific community for its versatile chemical properties and promising therapeutic
applications. This guide provides a comprehensive overview of its chemical identity, including
its CAS number and IUPAC name, alongside a detailed exploration of its physicochemical
properties. We delve into a robust, field-proven synthesis protocol, elucidating the mechanistic
choices behind the reaction steps. Furthermore, this document highlights the compound's
emerging role in drug development, particularly as an anti-biofilm agent targeting quorum
sensing pathways in pathogenic bacteria. The information presented herein is intended to
serve as a foundational resource for researchers and professionals engaged in chemical
synthesis and pharmaceutical development.

Chemical Identity and Physicochemical Properties

2-Furancarboximidamide is a furan derivative characterized by a carboximidamide group at
the 2-position of the furan ring. This structural feature imparts unique electronic and steric
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properties that are central to its chemical reactivity and biological activity.

Core Identifiers

The primary identifiers for 2-Furancarboximidamide are its CAS (Chemical Abstracts Service)
number and its systematic IUPAC (International Union of Pure and Applied Chemistry) name.

Identifier Value

CAS Number 54610-73-0[1]

IUPAC Name furan-2-carboximidamide[1]
Molecular Formula C5H6N20[1]

Molecular Weight 110.11 g/mol [1]

Predicted Boiling Point 178.9 £ 32.0 °C[1]
Predicted Density 1.30 g/cm3[1]

Note: The hydrochloride salt of this compound is also commercially available under the CAS
number 54610-69-4.

Chemical Structure

The molecular structure of 2-Furancarboximidamide is fundamental to understanding its
function.

Caption: Chemical structure of 2-Furancarboximidamide.

Synthesis and Mechanistic Rationale

The synthesis of 2-Furancarboximidamide can be achieved through several routes. A
common and effective method involves the activation of a carboxylic acid precursor, followed
by amidation. The following protocol is a representative example, grounded in established
organic chemistry principles.

Experimental Protocol: Synthesis from 2-Furoic Acid
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This protocol outlines a two-step process starting from the readily available 2-furoic acid.
Step 1: Activation of 2-Furoic Acid with 1,1'-Carbonyldiimidazole (CDI)

e Reaction Setup: In a dry, round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), dissolve 2-furoic acid (1.0 equivalent) in anhydrous tetrahydrofuran (THF).

e Activation: Add 1,1'-carbonyldiimidazole (CDI) (1.1 equivalents) portion-wise to the stirred
solution at room temperature.

 Incubation: Heat the reaction mixture to 45°C and stir for 2 hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC) to confirm the consumption of
the starting material.

o Causality: CDI is an excellent activating agent for carboxylic acids. It reacts to form a highly
reactive acylimidazolide intermediate. This intermediate is more susceptible to nucleophilic
attack than the original carboxylic acid, facilitating the subsequent amidation step. The
reaction is typically clean, with the byproducts being imidazole and carbon dioxide, which are
easily removed.

Step 2: Amidation to form 2-Furancarboximidamide

» Nucleophilic Addition: To the solution containing the activated 2-furoic acid, add a source of
ammonia (e.g., a solution of ammonia in an appropriate solvent or an ammonium salt with a
non-nucleophilic base) (1.2 equivalents).

o Reaction: Allow the reaction to proceed at 45°C for 18-20 hours, with continuous stirring.

o Workup and Purification: Upon completion, cool the reaction mixture to room temperature.
Remove the solvent under reduced pressure. The crude product can then be purified by
recrystallization or flash column chromatography to yield pure 2-Furancarboximidamide.

» Self-Validation: The purity of the final product should be confirmed by analytical techniques
such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to
validate its structure and molecular weight.

Synthesis Workflow Diagram
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Caption: Generalized workflow for the synthesis of 2-Furancarboximidamide.

Applications in Drug Discovery and Development

Derivatives of furan-2-carboxamide have shown significant promise as therapeutic agents,
particularly in the realm of infectious diseases. Their ability to interfere with bacterial
communication systems makes them attractive candidates for novel antimicrobial strategies.

Anti-Biofilm and Anti-Quorum Sensing Activity

A key area of application for furan-2-carboxamide derivatives is in combating bacterial biofilms,
which are notoriously resistant to conventional antibiotics. These compounds have
demonstrated activity against Pseudomonas aeruginosa, an opportunistic human pathogen.[2]

The mechanism of action is believed to involve the inhibition of quorum sensing (QS), a cell-to-
cell communication system that bacteria use to coordinate gene expression based on
population density.[3] In P. aeruginosa, the LasR protein is a key transcriptional regulator in the
QS cascade.[3][4][5]

o Mechanism of Action: Furan-2-carboxamide derivatives are thought to act as antagonists of
the LasR receptor.[2] By binding to LasR, they prevent the binding of its natural autoinducer,
N-(3-oxododecanoyl)-L-homoserine lactone (30-C12-HSL). This disruption of the QS
signaling pathway leads to a reduction in the expression of virulence factors and a decrease
in biofilm formation.[2]

Proposed Signaling Pathway Inhibition
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Caption: Inhibition of the LasR quorum sensing pathway in P. aeruginosa.

Conclusion
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2-Furancarboximidamide and its derivatives represent a compelling class of compounds for
further investigation in medicinal chemistry and drug development. Their straightforward
synthesis and potent biological activity, particularly as anti-quorum sensing agents, position
them as valuable scaffolds for the development of novel therapeutics to combat antibiotic-
resistant bacterial infections. This guide provides a foundational understanding to support and
inspire future research in this exciting area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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